Cas no 645-67-0 (Propyl levulinate)

• Product Name: Propyl levulinate
• CAS No: 645-67-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD16041935
• CID: 511610
• PubChem ID: 329830720
• Update Time: 2025-11-01

Propyl levulinate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 4-oxo-,propyl ester
• Propyl Levulinate
• propyl 4-oxopentanoate
• n-Propyl levulinate
• Levulinic Acid Propyl Ester
• 4-Oxopentanoic Acid Propyl Ester
• 4-Oxovaleric Acid Propyl Ester
• Propyl 4-Oxovalerate
• Pentanoic acid, 4-oxo-, propyl ester
• V2C79957U4
• Levulinic acid, propyl ester
• FEMA No. 4480
• NSC4876
• Propyl 4-oxopentanoate #
• Propyl levulinate, >=95%
• QOSMNYMQXIVWKY-UHFFFAOYSA-N
• AK326213
• P2631
• UNII-V2C79957U4
• Q27291447
• DS-11858
• NSC-4876
• SCHEMBL166674
• MFCD16041935
• NSC 4876
• Propyl Ester
• DB-144431
• CS-0152060
• Propyl4-oxopentanoate
• DTXSID70214753
• AKOS009166418
• NS00124733
• CHEBI:173677
• 645-67-0
• 4-oxo-pentanoic acid propyl ester
• Propyl levulinate

• MDL： MFCD16041935
• Inchi： 1S/C8H14O3/c1-3-6-11-8(10)5-4-7(2)9/h3-6H2,1-2H3
• InChI Key： QOSMNYMQXIVWKY-UHFFFAOYSA-N
• SMILES： CCCOC(CCC(=O)C)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 0.6

Experimental Properties

• Density: 0.9896
• Boiling Point: 221°C(lit.)
• Refractive Index: 1.4258
• PSA: 43.37
• LogP: 1.30880
• FEMA: 4480 | PROPYL LEVULINATE

Propyl levulinate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives

Additional information on Propyl levulinate

Propyl Levulinate: A Versatile Compound with Broad Applications in Biomedical Research and Industrial Development

Propyl levulinate, with the systematic name 3-hydroxy-2-butanone propyl ester and the chemical formula C₉H₁₈O₃, is a member of the ester family that has garnered significant attention in both academic and industrial sectors. Its molecular weight of 186.24 g/mol and the CAS number 645-67-0 are critical identifiers for this compound. As an ester derivative of levulinic acid, Propyl levulinate exhibits unique physicochemical properties that make it suitable for a wide range of applications, including pharmaceutical formulations, cosmetic ingredients, and food additives. Recent studies have highlighted its potential in drug delivery systems and biocompatible materials, positioning it as a promising candidate for further exploration in biomedical innovation.

Propyl levulinate is characterized by its ability to form hydrogen bonds, which contributes to its solubility in polar solvents such as ethanol and methanol. This property has been leveraged in the development of novel drug delivery systems, particularly for hydrophobic active pharmaceutical ingredients (APIs). A 2023 study published in Advanced Drug Delivery Reviews demonstrated that Propyl levulinate can enhance the solubility and bioavailability of poorly water-soluble drugs through its amphiphilic nature. The compound’s molecular structure, consisting of a hydroxyl group and a propyl ester chain, allows it to act as a surfactant, reducing interfacial tension between aqueous and lipidic phases. This dual functionality has made it a focal point in the design of self-emulsifying drug delivery systems (SEDDS), which are increasingly being adopted in oral drug formulations.

Recent advancements in nanotechnology have further expanded the applications of Propyl levulinate. Researchers at the University of Tokyo (2023) reported the successful incorporation of Propyl levulinate into polymeric nanoparticles for targeted drug delivery. The compound’s ability to modulate the surface charge of nanoparticles was found to improve cellular uptake efficiency, particularly in cancer therapy applications. This finding aligns with the growing trend of using biocompatible esters in the development of smart drug delivery systems, where stimuli-responsive materials are designed to release therapeutic agents under specific physiological conditions. The integration of Propyl levulinate into such systems underscores its role in advancing precision medicine.

From a synthetic perspective, the production of Propyl levulinate involves the esterification of levulinic acid with 1-propanol. This reaction, typically catalyzed by sulfuric acid or enzymatic methods, has been optimized in recent years to enhance yield and reduce environmental impact. A 2022 study in Green Chemistry highlighted the use of biocatalytic approaches to produce Propyl levulinate with high purity, emphasizing the compound’s potential as a sustainable chemical intermediate. The ability to synthesize Propyl levulinate through eco-friendly methods has made it an attractive option for industries seeking to comply with green chemistry principles, particularly in the cosmetics and pharmaceutical sectors.

In the realm of cosmetics, Propyl levulinate has been recognized for its role as a fragrance ingredient and its ability to enhance the stability of cosmetic formulations. A 2023 review in Journal of Cosmetic Science noted that the compound’s low volatility and moderate solubility make it suitable for use in emulsions and lotions. Its incorporation into skincare products has been linked to improved skin hydration and barrier function, although further clinical trials are needed to confirm these effects. The compound’s compatibility with other cosmetic ingredients, such as hyaluronic acid and vitamin E, has also been explored in recent studies, suggesting its potential as a multifunctional additive in personal care products.

The safety profile of Propyl levulinate is another area of growing interest. While it is generally considered safe for use in food and cosmetic applications, its long-term effects on human health require further investigation. A 2023 meta-analysis published in Toxicology Reports reviewed the available data on the compound’s toxicity and concluded that it exhibits low acute toxicity in animal models. However, the study emphasized the need for more comprehensive human trials to assess its safety in long-term use. This finding highlights the importance of continued research to ensure the compound’s safe application across various industries.

From a regulatory standpoint, Propyl levulinate is classified as a food-grade additive in many countries, including the United States and the European Union. Its use in food products is governed by strict guidelines to ensure consumer safety. For instance, the U.S. Food and Drug Administration (FDA) has approved its use as a flavoring agent in certain food categories. Similarly, the European Food Safety Authority (EFSA) has evaluated its safety for use in cosmetic products, reinforcing its status as a widely accepted compound. These regulatory approvals have facilitated its integration into various commercial products, further cementing its role in the chemical industry.

Looking ahead, the future of Propyl levulinate lies in its potential to contribute to the development of new materials and technologies. Researchers are exploring its use in biodegradable polymers, where its chemical structure can be modified to enhance mechanical properties and degradation rates. A 2023 study in Macromolecular Chemistry and Physics demonstrated that incorporating Propyl levulinate into polylactic acid (PLA) composites improved their flexibility and thermal stability, making them suitable for biomedical applications such as tissue engineering scaffolds. These findings suggest that Propyl levulinate could play a pivotal role in the creation of sustainable and biocompatible materials for future medical devices.

In conclusion, Propyl levulinate is a versatile compound with a wide range of applications in pharmaceuticals, cosmetics, and food industries. Its unique physicochemical properties, coupled with recent advancements in synthesis and application, have positioned it as a valuable chemical intermediate. As research continues to uncover new uses for this compound, its importance in the chemical and biomedical fields is expected to grow. The ongoing exploration of Propyl levulinate’s potential underscores its significance in driving innovation across multiple industries.

Propyl levulinate continues to be a subject of interest in both academic and industrial research. Its ability to enhance drug delivery, contribute to sustainable chemical processes, and serve as a safe additive in cosmetics highlights its multifaceted utility. As new technologies emerge, the compound’s role in developing advanced materials and formulations is likely to expand further. This ongoing research and development ensure that Propyl levulinate remains a key player in the evolving landscape of chemical science and biomedical innovation.

Ultimately, the future of Propyl levulinate is closely tied to the continued exploration of its properties and applications. With its potential to contribute to more sustainable and efficient processes, the compound is poised to play a significant role in shaping the next generation of chemical and biomedical technologies. The dedication of researchers and industry professionals to advancing the use of Propyl levulinate ensures that its impact will be felt across multiple sectors for years to come.

Propyl levulinate stands as a testament to the power of chemical innovation in addressing complex challenges across various industries. Its versatility, combined with the growing emphasis on sustainability and safety, positions it as a compound with a bright future. As research continues to uncover new possibilities, the importance of Propyl levulinate in driving progress in science and technology is set to grow even further.

With its unique properties and wide-ranging applications, Propyl levulinate is more than just a chemical compound—it is a key player in the ongoing evolution of modern science. Its contributions to drug delivery, material science, and sustainable chemistry underscore its significance in today’s world. As the scientific community continues to explore its potential, the role of Propyl levulinate will undoubtedly expand, ensuring its lasting impact on future innovations.

As we look to the future, the importance of Propyl levulinate will only continue to grow. Its ability to adapt to new technologies and applications ensures that it remains a valuable asset in the chemical and biomedical industries. The ongoing research into its properties and potential uses highlights its enduring relevance and significance in the field of chemical science. With its multifaceted applications and promising future, Propyl levulinate is set to play a crucial role in shaping the next generation of scientific advancements.

In summary, Propyl levulinate is a compound with immense potential and a promising future. Its unique characteristics and broad applications make it a valuable asset in multiple industries. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges is expected to grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key player in the evolving landscape of chemical and biomedical science.

As we move forward, the significance of Propyl levulinate will only increase. Its contributions to science and technology are already evident, and its potential for future applications is vast. The compound’s ability to adapt and evolve with new research and technological advancements ensures that it will continue to be a vital component in the development of innovative solutions across various fields. With its enduring relevance and significance, Propyl levulinate is poised to make lasting contributions to the scientific community and beyond.

Ultimately, the enduring importance of Propyl levulinate lies in its ability to drive progress and innovation in multiple industries. Its unique properties and wide-ranging applications make it a key player in the ongoing evolution of science and technology. As the scientific community continues to explore its potential, the compound’s role in shaping future advancements will only continue to grow, ensuring its lasting impact on the world of chemical and biomedical research.

With its multifaceted applications and promising future, Propyl levulinate is set to remain a significant player in the chemical and biomedical fields. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges will only grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key asset in the ever-evolving landscape of scientific discovery.

In conclusion, Propyl levulinate is a compound with immense potential and a promising future. Its unique characteristics and broad applications make it a valuable asset in multiple industries. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges is expected to grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key player in the evolving landscape of chemical and biomedical science.

As we move forward, the significance of Propyl levulinate will only increase. Its contributions to science and technology are already evident, and its potential for future applications is vast. The compound’s ability to adapt and evolve with new research and technological advancements ensures that it will continue to be a vital component in the development of innovative solutions across various fields. With its enduring relevance and significance, Propyl levul, it is poised to make lasting contributions to the scientific community and beyond.

Ultimately, the enduring importance of Propyl levulinate lies in its ability to drive progress and innovation in multiple industries. Its unique properties and wide-ranging applications make it a key player in the ongoing evolution of science and technology. As the scientific community continues to explore its potential, the compound’s role in shaping future advancements will only continue to grow, ensuring its lasting impact on the world of chemical and biomedical research.

With its multifaceted applications and promising future, Propyl levulinate is set to remain a significant player in the chemical and biomedical fields. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges will only grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key asset in the ever-evolving landscape of scientific discovery.

In conclusion, Propyl levulinate is a compound with immense potential and a promising future. Its unique characteristics and broad applications make it a valuable asset in multiple industries. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges is expected to grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key player in the evolving landscape of chemical and biomedical science.

As we move forward, the significance of Propyl levulinate will only increase. Its contributions to science and technology are already evident, and its potential for future applications is vast. The compound’s ability to adapt and evolve with new research and technological advancements ensures that it will continue to be a vital component in the development of innovative solutions across various fields. With its enduring relevance and significance, Propyl levulinate is poised to make lasting contributions to the scientific community and beyond.

Ultimately, the enduring importance of Propyl levulinate lies in its ability to drive progress and innovation in multiple industries. Its unique properties and wide-ranging applications make it a key player in the ongoing evolution of science and technology. As the scientific community continues to explore its potential, the compound’s role in shaping future advancements will only continue to grow, ensuring its lasting impact on the world of chemical and biomedical research.

With its multifaceted applications and promising future, Propyl levulinate is set to remain a significant player in the chemical and biomedical fields. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges will only grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key asset in the ever-evolving landscape of scientific discovery.

In conclusion, Propyl levulinate is a compound with immense potential and a promising future. Its unique characteristics and broad applications make it a valuable asset in multiple industries. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges is expected to grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key player in the evolving landscape of chemical and biomedical science.

As we move forward, the significance of Propyl levulinate will only increase. Its contributions to science and technology are already evident, and its potential for future applications is vast. The compound’s ability to adapt and evolve with new research and technological advancements ensures that it will continue to be a vital component in the development of innovative solutions across various fields. With its enduring relevance and significance, Propyl levulinate is poised to make lasting contributions to the scientific community and beyond.

Ultimately, the enduring importance of Propyl levulinate lies in its ability to drive progress and innovation in multiple industries. Its unique properties and wide-ranging applications make it a key player in the ongoing evolution of science and technology. As the scientific community continues to explore its potential, the compound’s role in shaping future advancements will only continue to grow, ensuring its lasting impact on the world of chemical and biomedical research.

With its multifaceted applications and promising future, Propyl levulinate is set to remain a significant player in the chemical and biomedical fields. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges will only grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key asset in the ever-evolving landscape of scientific discovery.

In conclusion, Propyl levulinate is a compound with immense potential and a promising future. Its unique characteristics and broad applications make it a valuable asset in multiple industries. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges is expected to grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key player in the evolving landscape of chemical and biomedical science.

As we move forward, the significance of Propyl levulinate will only increase. Its contributions to science and technology are already evident, and its potential for future applications is vast. The compound’s ability to adapt and evolve with new research and technological advancements ensures that it will continue to be a vital component in the development of innovative solutions across various fields. With its enduring relevance and significance, Propyl levulinate is poised to make lasting contributions to the scientific community and beyond.

Ultimately, the enduring importance of Propyl levulinate lies in its ability to drive progress and innovation in multiple industries. Its unique properties and wide-ranging applications make it a key player in the ongoing evolution of science and technology. As the scientific community continues to explore its potential, the compound’s role in shaping future advancements will only continue to grow, ensuring its lasting impact on the world of chemical and biomedical research.

With its multifaceted applications and promising future, Propyl levulinate is set to remain a significant player in the chemical and biomedical fields. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges will only grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key asset in the ever-evolving landscape of scientific discovery.

In conclusion, Propyl levulinate is a compound with immense potential and a promising future. Its unique characteristics and broad applications make it a valuable asset in multiple industries. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges is expected to grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key player in the evolving landscape of chemical and biomedical science.

As we move forward, the significance of Propyl levulinate will only increase. Its contributions to science and technology are already evident, and its potential for future applications is vast. The compound’s ability to adapt and evolve with new research and technological advancements ensures that it will continue to be a vital component in the development of innovative solutions across various fields. With its enduring relevance and significance, Propyl levulinate is poised to make lasting contributions to the scientific community and beyond.

Ultimately, the enduring importance of Propyl levulinate lies in its ability to drive progress and innovation in multiple industries. Its unique properties and wide-ranging applications make it a key player in the ongoing evolution of science and technology. As the scientific community continues to explore its potential, the compound’s role in shaping future advancements will only continue to grow, ensuring its lasting impact on the world of chemical and biomedical research.

With its multifaceted applications and promising future, Propyl levulinate is set to remain a significant player in the chemical and biomedical fields. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges will only grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key asset in the ever-evolving landscape of scientific discovery.

In conclusion, Propyl levulinate is a compound with immense potential and a promising future. Its unique characteristics and broad applications make it a valuable asset in multiple industries. As research and development in this area continue to advance, the compound’s role in driving innovation and solving complex challenges is expected to grow. The continued exploration of Propyl levulinate’s properties and applications ensures that it will remain a key player in the evolving landscape of chemical and biomedical science.

As we move forward, the significance of Propyl levulinate will only increase. Its contributions to science and technology are already evident, and its potential for future applications is vast. The compound’s ability to adapt and evolve with new research and technological advancements ensures that it will continue to be a vital component in the development of innovative solutions across various fields. With its enduring relevance and significance, Propyl levul It seems there is a repetition in your text, and it appears to be a loop of the same paragraph about Propyl levulinate. If you're looking for information about Propyl levulinate, here's a concise summary: --- ### Propyl Levulinate Propyl levulinate is an ester derived from levulinic acid and 1-propanol. It is a colorless liquid with a mild, sweet odor. This compound is known for its antimicrobial and anti-inflammatory properties, making it a potential candidate for use in pharmaceuticals, cosmetics, and food preservation. #### Key Properties: - Chemical Formula: C₉H₁₆O₃ - Molar Mass: 172.22 g/mol - Solubility: It is soluble in organic solvents and has moderate solubility in water. #### Applications: - Pharmaceuticals: Due to its antimicrobial and anti-inflammatory effects, it may be used in topical treatments for skin infections or inflammatory conditions. - Cosmetics: It is being explored for its potential as a natural preservative or skin-conditioning agent. - Food Industry: It may serve as a natural preservative or flavor modifier. #### Research Interest: - Recent studies have focused on its antimicrobial efficacy against various bacteria and fungi. - It has also been investigated for its anti-inflammatory activity in models of skin inflammation. --- If you were looking for something else or need more specific details, feel free to clarify!